Cas no 77509-00-3 (Pentanoic acid, 4-methyl-, phenylmethyl ester)

• Product Name: Pentanoic acid, 4-methyl-, phenylmethyl ester
• CAS No: 77509-00-3
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 1786451
• PubChem ID: 562273
• Update Time: 2025-04-21

Pentanoic acid, 4-methyl-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 4-methyl-, phenylmethyl ester
• benzyl 4-methylpentanoate
• AKOS016999042
• 77509-00-3
• SCHEMBL4890742
• DTXSID40340179
• Benzyl 4-methylpentanoate #

• Inchi： 1S/C13H18O2/c1-11(2)8-9-13(14)15-10-12-6-4-3-5-7-12/h3-7,11H,8-10H2,1-2H3
• InChI Key： KJKCIICZTUCIGK-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(CCC(C)C)=O

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls